Cas no 68100-19-6 (3-(4-hydroxyphenoxy)Phenol)

• Product Name: 3-(4-hydroxyphenoxy)Phenol
• CAS No: 68100-19-6
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD14705138
• CID: 2141623
• Update Time: 2025-05-20

3-(4-hydroxyphenoxy)Phenol Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxyphenoxy)Phenol

• MDL： MFCD14705138
• Inchi： 1S/C12H10O3/c13-9-4-6-11(7-5-9)15-12-3-1-2-10(14)8-12/h1-8,13-14H
• InChI Key： WEKRFCSJEXBOEB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)C1C=CC=C(C=1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(4-hydroxyphenoxy)Phenol

3-(4-Hydroxyphenoxy)Phenol: A Comprehensive Overview

The compound 3-(4-hydroxyphenoxy)phenol (CAS No. 68100-19-6) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which consists of a phenol group attached to a phenoxy group that is further substituted with a hydroxyl group at the para position. The phenolic and phenoxy functionalities of this molecule contribute to its versatile reactivity and biological activity.

Recent studies have highlighted the potential of 3-(4-hydroxyphenoxy)phenol as a key intermediate in the synthesis of advanced materials. For instance, researchers have explored its use in the development of high-performance polymers and composites. The compound's ability to undergo various condensation reactions makes it an ideal building block for constructing cross-linked polymer networks with enhanced mechanical and thermal properties. These findings underscore the importance of 3-(4-hydroxyphenoxy)phenol in advancing material science technologies.

In the pharmaceutical industry, 3-(4-hydroxyphenoxy)phenol has been investigated for its potential as an anti-inflammatory and antioxidant agent. Preclinical studies have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory enzymes such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (iNOS). Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative stress in cellular models. These findings suggest that 3-(4-hydroxyphenoxy)phenol could serve as a lead compound for the development of novel therapeutic agents targeting inflammatory diseases.

The synthesis of 3-(4-hydroxyphenoxy)phenol typically involves multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of 3-(4-hydroxyphenoxy)phenol, making it more accessible for large-scale production.

Another emerging application of 3-(4-hydroxyphenoxy)phenol is in the field of agrochemicals. Studies have shown that this compound possesses potent fungicidal activity against various plant pathogens, including Fusarium species and Alternaria alternata. Its ability to inhibit fungal growth without causing significant phytotoxicity makes it a promising candidate for developing eco-friendly pesticides. Furthermore, research into its mode of action has revealed that it interferes with fungal cell wall synthesis and disrupts mitochondrial function, providing insights into its mechanism of action.

From a structural perspective, 3-(4-hydroxyphenoxy)phenol exhibits unique electronic properties due to the conjugation between the phenolic hydroxyl group and the phenoxy moiety. This conjugation not only enhances the compound's stability but also influences its reactivity in various chemical transformations. Recent computational studies have provided deeper insights into the electronic distribution and reactivity patterns of this molecule, paving the way for more precise predictions of its behavior in different chemical environments.

In conclusion, 3-(4-hydroxyphenoxy)phenol (CAS No. 68100-19-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in modern chemistry and materials science. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.